1-{[(Benzyloxy)(formyl)amino]methyl}cyclopentane-1-carboxylic acid

• CAS No.: 828271-09-6
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 1-[[formyl(phenylmethoxy)amino]methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c17-12-16(20-10-13-6-2-1-3-7-13)11-15(14(18)19)8-4-5-9-15/h1-3,6-7,12H,4-5,8-11H2,(H,18,19)
• InChI Key: BYOSIIZEICALHG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN(C=O)OCC2=CC=CC=C2)C(=O)O

Description

1-{[(Benzyloxy)(formyl)amino]methyl}cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a cold solution of formic acid (10.3 mL, 0.27 mol) in dichloromethane (40 mL) at 0° C. under a nitrogen atmosphere was added acetic anhydride (4.2 mL, 44.1 mmol). After 1 h, a solution of 1-(benzyloxyamino-methyl)-cyclopentanecarboxylic acid (1.1 g, 4.41 mmol) in dichloromethane (20 mL) was added. The mixture was stirred at room temperature for 18 h and was concentrated in vacuo. Water (100 mL) was added and the mixture was extracted with dichloromethane (100 mL×2). The combined organic extracts were dried (MgSO4) and were evaporated in vacuo to yield the title compound as a pale, yellow oil (1.05 g, 86%). MH+278.